4-(2-{[(2-Ethoxynaphthalen-1-yl)methyl]amino}ethyl)benzenesulfonamide

• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 4-[2-[(2-ethoxynaphthalen-1-yl)methylamino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H24N2O3S/c1-2-26-21-12-9-17-5-3-4-6-19(17)20(21)15-23-14-13-16-7-10-18(11-8-16)27(22,24)25/h3-12,23H,2,13-15H2,1H3,(H2,22,24,25)
• InChI Key: IZRBDNGAECTBNW-UHFFFAOYSA-N
• SMILES: CCOC1=C(C2=CC=CC=C2C=C1)CNCCC3=CC=C(C=C3)S(=O)(=O)N

Description

4-(2-{[(2-Ethoxynaphthalen-1-yl)methyl]amino}ethyl)benzenesulfonamide, commonly known as EMBI, is a sulfonamide derivative that has been extensively studied for its potential use in scientific research. The compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Mechanism of Action

The exact mechanism of action of EMBI is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. Specifically, EMBI has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of pH in the body.
Biochemical and Physiological Effects:
EMBI has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been found to inhibit the growth of certain cancer cells, making it a promising tool for cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMBI is its ability to selectively inhibit the activity of certain enzymes and proteins in the body. This makes it a valuable tool for researchers studying the role of these enzymes and proteins in various biochemical and physiological processes. However, one limitation of EMBI is its potential toxicity, which can make it difficult to use in certain lab experiments.

Future Directions

There are several promising future directions for research on EMBI. One area of research is the development of new EMBI derivatives with improved efficacy and reduced toxicity. Another area of research is the study of the potential use of EMBI in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, researchers are also exploring the potential use of EMBI in the development of new cancer treatments.

Synthesis Methods

The synthesis of EMBI involves the reaction of 2-ethoxynaphthalene with chloroacetyl chloride to form 2-(chloromethyl)naphthalene. The resulting compound is then reacted with 2-(methylamino)ethylamine to form 2-{[(2-ethoxynaphthalen-1-yl)methyl]amino}ethylamine. Finally, the compound is reacted with benzenesulfonyl chloride to form EMBI.

Scientific Research Applications

EMBI has been extensively studied for its potential use in scientific research. It has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Some of the most promising applications of EMBI include its use in cancer research, as well as in the study of various neurological disorders.